5-methyl-2-(methylsulfanyl)-N-[(oxan-4-yl)methyl]pyrimidin-4-amine

• IUPAC Name: 5-methyl-2-methylsulfanyl-N-(oxan-4-ylmethyl)pyrimidin-4-amine
• InChI: InChI=1S/C12H19N3OS/c1-9-7-14-12(17-2)15-11(9)13-8-10-3-5-16-6-4-10/h7,10H,3-6,8H2,1-2H3,(H,13,14,15)
• InChI Key: FLGUEDYDOLSSDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1NCC2CCOCC2)SC
• Molecular Formula: C12H19N3OS
• Molecular Weight: 253.37 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often involves multiple steps, each with its own reactants, conditions, and products.

Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule and the type of bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can give clues about the compound’s structure and behavior.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific proteins, inhibiting enzymes, or interacting with cell membranes.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

This involves speculating on potential future research directions. For example, if the compound has medicinal properties, future research might involve testing it against various diseases, or optimizing its synthesis for large-scale production.